Aristolane sesquiterpenoids are a class of structurally related natural products with diverse biological activities. These compounds contain the aristolane skeleton, which consists of five carbon rings (including three six-membered rings and two five-membered rings). They are widely found in marine organisms, particularly from various sponges, but also from other sources such as fungi and plants. Aristolane sesquiterpenoids exhibit a wide range of biological activities, including anti-inflammatory, antitumor, antimicrobial, and antioxidant properties. Their structural diversity allows for the development of potential therapeutic agents against various diseases. The complexity of their structure often makes them challenging targets in synthetic chemistry but also offers opportunities for medicinal chemists to design new drugs. These compounds have been extensively studied due to their promising biological activities and unique chemical structures. Research on arristolane sesquiterpenoids continues to uncover new insights into their bioactive mechanisms, contributing significantly to the field of natural product research.